molecular formula C6H5F2NO B104598 6-Amino-2,3-difluorophenol CAS No. 115551-33-2

6-Amino-2,3-difluorophenol

Cat. No. B104598
CAS RN: 115551-33-2
M. Wt: 145.11 g/mol
InChI Key: KRURHZHJEDNBCM-UHFFFAOYSA-N
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Description

6-Amino-2,3-difluorophenol, also known as 6ADF, is an important organic compound used in a variety of scientific research applications. It is a highly versatile compound, offering researchers a range of advantages and limitations that can be used to their advantage in the lab. In

Scientific Research Applications

Fluorescence Probes for Reactive Oxygen Species Detection

6-Amino-2,3-difluorophenol derivatives like APF are used as novel fluorescence probes for detecting highly reactive oxygen species (hROS) such as hydroxyl radicals and peroxidase intermediates. These probes are valuable for studying the roles of hROS in various biological and chemical applications due to their ability to differentiate specific reactive species and resist light-induced autoxidation in living cells (Setsukinai et al., 2003).

Photophysical Properties and Solvent Sensitivity

BODIPY dyes with this compound structural components exhibit photophysical properties sensitive to solvent polarity and acidity. These properties make the dyes potential candidates for fluorescence probes in studies concerning solvent environments' acidity (Bañuelos et al., 2008).

Antioxidant Activity and Lipid Peroxidation Inhibition

Derivatives of this compound are studied for their antioxidant properties and ability to inhibit lipid peroxidation. These compounds are promising for therapeutic applications due to their potent inhibitory activities (Neochoritis et al., 2010).

Peptide Synthesis

Tetrafluorophenyl esters of this compound and related compounds are valuable in peptide synthesis. These esters have been studied for their kinetics in coupling reactions and racemization processes, contributing to more efficient peptide construction (Hui et al., 2009).

Antibacterial and Anti-tuberculosis Activity

Certain this compound derivatives demonstrate antibacterial and anti-tuberculosis activities. Their structures and biological activities make them candidates for developing new therapeutic agents (Vasava et al., 2019).

Ratiometric Fluorescent Sensors

Compounds containing the this compound moiety are used in designing ratiometric fluorescent sensors, particularly for detecting ions like Zn2+. These sensors show significant changes in fluorescence intensity upon ion binding, useful for biological and chemical sensing applications (Burdette & Lippard, 2002).

Safety and Hazards

“6-Amino-2,3-difluorophenol” is classified as a warning hazard according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) . It may cause skin irritation, serious eye irritation, and respiratory irritation . Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eyes, and using personal protective equipment .

properties

IUPAC Name

6-amino-2,3-difluorophenol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H5F2NO/c7-3-1-2-4(9)6(10)5(3)8/h1-2,10H,9H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KRURHZHJEDNBCM-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C(=C1N)O)F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H5F2NO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80380933
Record name 6-amino-2,3-difluorophenol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80380933
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

145.11 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

115551-33-2
Record name 6-amino-2,3-difluorophenol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80380933
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods I

Procedure details

2,3 difluoro 6-nitro phenol (2 g, 11 mmol) was treated with 10% Pd/C (1 g) at 23° C. The reaction mixture was flushed with hydrogen gas and the reaction was allowed to stir 12 h before it was filtered through celite. The filtrate was concentrated in vacuo to afforded the title compound (1.6 g, 97%). EI-MS m/z 146 (M+H)+
Quantity
2 g
Type
reactant
Reaction Step One
Name
Quantity
1 g
Type
catalyst
Reaction Step One
Yield
97%

Synthesis routes and methods II

Procedure details

A solution of 2,3-difluoro-6-nitrophenol (500 mg) in methanol (7 ml) was hydrogenated over 5% Pd/C (60 mg) for 6 hours. The reaction mixture was filtered under nitrogen stream and the filtrate was evaporated under reduced pressure to give 414 mg of crude 2-amino-5,6-difluorophenol.
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
7 mL
Type
solvent
Reaction Step One
Name
Quantity
60 mg
Type
catalyst
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
6-Amino-2,3-difluorophenol
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6-Amino-2,3-difluorophenol
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Reactant of Route 4
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Reactant of Route 5
6-Amino-2,3-difluorophenol
Reactant of Route 6
6-Amino-2,3-difluorophenol

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